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Compound of Interest

Compound Name: Zinc nitrate hexahydrate

Cat. No.: B156634 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of zinc nitrate hexahydrate, tailored for research and drug development professionals.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Immediate Safety and Handling Precautions
Before handling or disposing of zinc nitrate hexahydrate, it is imperative to observe the

following safety measures:

Personal Protective Equipment (PPE): Always wear chemical safety goggles, nitrile rubber

gloves, and a fully buttoned lab coat.[1][2] For handling powders or creating solutions, work

within a certified laboratory chemical fume hood to prevent inhalation.[3][4][5]

Avoid Incompatibles: Zinc nitrate hexahydrate is a strong oxidizer. Keep it away from heat,

sparks, open flames, and combustible materials such as wood, paper, and oils.[3][6][7][8] It

should also be stored separately from strong reducing agents, acids, and bases.[2][6]

Ventilation: Ensure adequate ventilation at all times to avoid the accumulation of dust or

vapors.[3][4][8]
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The primary and recommended method for disposing of zinc nitrate hexahydrate is through a

licensed professional waste disposal service.[1][4] Do not dump into sewers or waterways.[3]

1. Small Spills (Solid or Liquid)

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure the space is well-ventilated.[1][4]

Containment: For liquid spills, prevent further leakage if it is safe to do so.[1]

Cleanup:

Solid Spills: Gently sweep or shovel the material into a suitable, closed, and clearly

labeled container for disposal.[4][6][8] Avoid actions that generate dust.[4][8]

Liquid Spills: Use an inert, non-combustible absorbent material like sand or diatomaceous

earth to soak up the spill.[3] Collect the absorbed material and place it into a suitable,

closed, and labeled container for disposal.[3][6]

Final Disposal: The container with the collected spill residue must be disposed of as

hazardous waste. Contact your institution's environmental health and safety (EHS) office or a

licensed waste disposal company.[4][7]

2. Bulk or Unused Product Disposal

Packaging: Ensure the chemical is in a secure, sealed, and properly labeled container.

Professional Disposal: The recommended method is to contact a licensed professional waste

disposal service.[1][4] Some services may dissolve the material in a combustible solvent for

incineration in a furnace equipped with an afterburner and scrubber.[1][4]

Do Not Discard in Drains: Due to its high toxicity to aquatic life, zinc nitrate hexahydrate
should not be disposed of down the drain.[3][9] Waste zinc solutions with concentrations

greater than 1 ppm must be managed as dangerous waste.[2]

3. Aqueous Solution Pre-Treatment (Expert Use Only)
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In rare cases, and only with explicit permission from local wastewater authorities, pre-treatment

may be an option to remove heavy metals before disposal of the remaining liquid.[10] This is a

complex procedure that should only be performed by trained personnel.

Principle: The general principle involves precipitating the zinc ions out of the solution,

typically by adjusting the pH to form insoluble zinc hydroxide.

Verification: The remaining liquid must be tested to ensure zinc concentrations are below the

locally permitted levels (e.g., less than 1 ppm) before it can be considered for drain disposal.

[2]

Solid Waste: The precipitated zinc compound must be collected, contained, and disposed of

as hazardous chemical waste.[2]

Quantitative Data Summary
For transportation and hazard identification, the following quantitative data is critical.

Parameter Value Source

UN Number 1514 [1][4]

Hazard Class 5.1 (Oxidizer) [1][4]

Packing Group II [1][4]

Reportable Quantity (RQ) 1000 lbs [1][4]

Aquatic Toxicity (Algae IC50) 0.075 mg/L (72 hours) [3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of zinc
nitrate hexahydrate waste.
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Spill Response Bulk Waste Disposal

Zinc Nitrate Hexahydrate Waste Generated
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Click to download full resolution via product page

Caption: Workflow for Zinc Nitrate Hexahydrate Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156634?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

